2-Methoxyethyl chloro(oxo)acetate

• CAS No.: 89769-70-0
• Molecular Formula: C5H7ClO4
• Molecular Weight: 166.56 g/mol
• IUPAC Name: 2-methoxyethyl 2-chloro-2-oxoacetate
• InChI: InChI=1S/C5H7ClO4/c1-9-2-3-10-5(8)4(6)7/h2-3H2,1H3
• InChI Key: YRGFJBMARYBORM-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)C(=O)Cl

Description

2-Methoxyethyl chloro(oxo)acetate is a useful research compound. Its molecular formula is C5H7ClO4 and its molecular weight is 166.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methoxyethanol (295 mg, 3.9 mmol) in DCM (total volume: 0.5 mL) was added to a solution of oxalyl chloride (0.5 mL, 5.8 mmol) in DCM (total volume 1.0 mL) at 0° C. and the resulting mixture was stirred at room temperature for 30 minutes. The mixture was concentrated in vacuo and the resulting residue was dissolved in DCM (3.9 mL) to yield a 1.0M solution in DCM.